Cas no 1544384-94-2 (ethyl 2-amino-2-4-fluoro-3-(trifluoromethyl)phenylacetate)

• Product Name: ethyl 2-amino-2-4-fluoro-3-(trifluoromethyl)phenylacetate
• CAS No: 1544384-94-2
• MF: C₁₁H₁₁F₄NO₂
• MW: 265.204157114029
• CID: 5977373
• PubChem ID: 81827812
• Update Time: 2025-11-03

ethyl 2-amino-2-4-fluoro-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-4-fluoro-3-(trifluoromethyl)phenylacetate
• 1544384-94-2
• AKOS020809043
• EN300-15663044
• ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C11H11F4NO2/c1-2-18-10(17)9(16)6-3-4-8(12)7(5-6)11(13,14)15/h3-5,9H,2,16H2,1H3
• InChI Key： BBUPGADNBBGQDC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 265.07259124g/mol
• Monoisotopic Mass: 265.07259124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-4-fluoro-3-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate (CAS: 1544384-94-2)

Ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate (CAS: 1544384-94-2) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent literature indicates that ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate serves as a critical building block in the synthesis of small-molecule inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and gamma-aminobutyric acid (GABA) receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of a series of DPP-4 inhibitors with improved pharmacokinetic profiles. The incorporation of the trifluoromethyl group was found to enhance metabolic stability and bioavailability, making it a valuable structural motif in drug design.

In addition to its synthetic applications, ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate has been investigated for its direct biological effects. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that this compound exhibits moderate inhibitory activity against the GABA_A receptor, suggesting potential anxiolytic properties. However, further optimization is required to improve selectivity and reduce off-target effects. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Another area of interest is the compound's role in the development of fluorinated analogs of existing drugs. A collaborative effort between academic and industrial researchers has explored its use in the synthesis of fluorinated derivatives of known antipsychotic agents. Preliminary results indicate that the introduction of the 4-fluoro-3-(trifluoromethyl)phenyl moiety can significantly alter the binding affinity and pharmacokinetic properties of these agents, offering a promising avenue for the development of next-generation therapeutics.

Despite these advances, challenges remain in the large-scale production and purification of ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate. Recent patents filed by major pharmaceutical companies highlight innovative synthetic routes that address these issues, including the use of continuous flow chemistry and biocatalytic methods. These technological advancements are expected to facilitate broader adoption of this compound in drug discovery programs.

In conclusion, ethyl 2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]acetate (CAS: 1544384-94-2) represents a versatile and pharmacologically relevant scaffold in modern medicinal chemistry. Ongoing research continues to uncover its potential in diverse therapeutic areas, from metabolic disorders to neurological diseases. Future studies should focus on elucidating its structure-activity relationships and optimizing its properties for clinical translation.